Cas no 13514-93-7 (Benzonitrile, 2-amino-5-(1-piperidinyl)-)

• Product Name: Benzonitrile, 2-amino-5-(1-piperidinyl)-
• CAS No: 13514-93-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1237505
• PubChem ID: 13421797
• Update Time: 2025-04-20

Benzonitrile, 2-amino-5-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-5-(1-piperidinyl)-
• 2-amino-5-(piperidin-1-yl)benzonitrile
• 2-amino-5-piperidin-1-ylbenzonitrile
• DTXSID20540332
• DA-11696
• SCHEMBL5461329
• 13514-93-7

• Inchi： 1S/C12H15N3/c13-9-10-8-11(4-5-12(10)14)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,14H2
• InChI Key： PFVGLFKHQGRTRA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=C(C#N)C=2)N)CCCCC1

Computed Properties

• Exact Mass: 201.12675
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 53.05